erythromycin A oxime 11,12-carbonate
erythromycin A oxime 11,12-carbonate
Brand Name:
Vulcanchem
CAS No.:
118740-63-9
VCID:
VC0043603
InChI:
InChI=1S/C38H66N2O14/c1-14-25-38(10)32(53-35(44)54-38)20(4)27(39-46)18(2)16-36(8,45)31(52-34-28(41)24(40(11)12)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-37(9,47-13)30(42)23(7)49-26/h18-26,28-32,34,41-42,45-46H,14-17H2,1-13H3/b39-27-
SMILES:
CCC1C2(C(C(C(=NO)C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)C)OC(=O)O2)C
Molecular Formula:
C38H66N2O14
Molecular Weight:
774.9 g/mol
erythromycin A oxime 11,12-carbonate
CAS No.: 118740-63-9
Main Products
VCID: VC0043603
Molecular Formula: C38H66N2O14
Molecular Weight: 774.9 g/mol
CAS No. | 118740-63-9 |
---|---|
Product Name | erythromycin A oxime 11,12-carbonate |
Molecular Formula | C38H66N2O14 |
Molecular Weight | 774.9 g/mol |
IUPAC Name | (12Z)-8-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-9-hydroxy-12-hydroxyimino-6-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-1,5,7,9,11,13-hexamethyl-3,15,17-trioxabicyclo[12.3.0]heptadecane-4,16-dione |
Standard InChI | InChI=1S/C38H66N2O14/c1-14-25-38(10)32(53-35(44)54-38)20(4)27(39-46)18(2)16-36(8,45)31(52-34-28(41)24(40(11)12)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-37(9,47-13)30(42)23(7)49-26/h18-26,28-32,34,41-42,45-46H,14-17H2,1-13H3/b39-27- |
Standard InChIKey | RTCGTLWKKGKPPE-NOACJBATSA-N |
Isomeric SMILES | CCC1C2(C(C(/C(=N\O)/C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)C)OC(=O)O2)C |
SMILES | CCC1C2(C(C(C(=NO)C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)C)OC(=O)O2)C |
Canonical SMILES | CCC1C2(C(C(C(=NO)C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)C)OC(=O)O2)C |
Synonyms | erythromycin A OC erythromycin A oxime 11,12-carbonate |
PubChem Compound | 9576001 |
Last Modified | Nov 11 2021 |
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